Cas no 21650-83-9 (Pregna-9(11),16-dien-20-one,3-(acetyloxy)-, (3b,5a)-)

• Product Name: Pregna-9(11),16-dien-20-one,3-(acetyloxy)-, (3b,5a)-
• CAS No: 21650-83-9
• MF: C₂₃H₃₂O₃
• MW: 356.498387336731
• CID: 283023
• PubChem ID: 89527
• Update Time: 2025-04-19

Pregna-9(11),16-dien-20-one,3-(acetyloxy)-, (3b,5a)- Chemical and Physical Properties

Names and Identifiers

• Pregna-9(11),16-dien-20-one,3-(acetyloxy)-, (3b,5a)-
• 20-oxopregna-9(11),16-dien-3-yl acetate
• 3beta-Hydroxy-5alpha-pregna-9(11),16-dien-20-one 3-acetate
• MLS002694789
• CHEMBL1906258
• DTXSID30944246
• 21650-83-9
• SMR001560708
• HMS3085A08
• NSC-87945
• NSC87945

• Inchi： 1S/C23H32O3/c1-14(24)19-7-8-20-18-6-5-16-13-17(26-15(2)25)9-11-22(16,3)21(18)10-12-23(19,20)4/h7,10,16-18,20H,5-6,8-9,11-13H2,1-4H3
• InChI Key： GBSGMSKNTLPLQF-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CCC2(C)C3=CCC4(C)C(C(C)=O)=CCC4C3CCC2C1

Computed Properties

• Exact Mass: 356.23526
• Monoisotopic Mass: 356.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.11
• Boiling Point: 468.4°Cat760mmHg
• Flash Point: 202°C
• Refractive Index: 1.546
• PSA: 43.37
• LogP: 5.00620